Cas no 2172078-20-3 (1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid)
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid
- EN300-1630446
- 2172078-20-3
-
- Inchi: 1S/C9H14O3S/c10-7(11)8(2-1-3-8)9(12)4-5-13-6-9/h12H,1-6H2,(H,10,11)
- InChI Key: WMIMMKAMUJQIFB-UHFFFAOYSA-N
- SMILES: S1CCC(C1)(C1(C(=O)O)CCC1)O
Computed Properties
- Exact Mass: 202.06636548g/mol
- Monoisotopic Mass: 202.06636548g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 82.8Ų
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630446-0.05g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 0.05g |
$900.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-0.1g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 0.1g |
$943.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-0.25g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 0.25g |
$985.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-0.5g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 0.5g |
$1027.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-1.0g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 1g |
$1070.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-2.5g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 2.5g |
$2100.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-5.0g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 5g |
$3105.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-10.0g |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 10g |
$4606.0 | 2023-06-04 | ||
| Enamine | EN300-1630446-50mg |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 50mg |
$707.0 | 2023-09-22 | ||
| Enamine | EN300-1630446-100mg |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid |
2172078-20-3 | 100mg |
$741.0 | 2023-09-22 |
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid
Introduction to 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid (CAS No. 2172078-20-3)
1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172078-20-3, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a cyclobutane ring conjugated with a hydroxythiolan moiety, has garnered attention due to its unique structural properties and potential biological activities. The presence of both hydroxyl and thiol functional groups makes it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive entities.
The structure of 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring substituted at the 1-position with a 3-hydroxythiolan group. This arrangement imparts a rigid core to the molecule while providing reactive sites for interactions with biological targets. The cyclobutane ring itself is known for its stability and ability to mimic certain natural products, making it a valuable component in drug design. The hydroxyl and thiol groups, on the other hand, are well-documented for their roles in various biochemical pathways and can serve as points for hydrogen bonding, ionic interactions, or redox processes.
In recent years, there has been growing interest in the development of cyclobutane derivatives as pharmacological agents due to their unique physicochemical properties. These derivatives often exhibit enhanced metabolic stability and improved oral bioavailability compared to their open-chain counterparts. The hydroxythiolan moiety in 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid adds an additional layer of complexity, potentially enabling selective interactions with biological macromolecules. This has led to its investigation as a lead compound in several therapeutic areas.
One of the most compelling aspects of 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid is its potential application in the field of antimicrobial research. The thiol group is known to participate in disulfide bond formation, which is crucial for the structure and function of many proteins. Additionally, thiols have been shown to exhibit broad-spectrum antimicrobial activity by disrupting bacterial cell membranes or interfering with essential metabolic pathways. The combination of a hydroxyl group, which can engage in hydrogen bonding, and a thiol group provides multiple interaction points with microbial targets, making this compound an attractive candidate for further exploration.
Moreover, the pharmaceutical industry has shown interest in this compound due to its potential role as an intermediate in the synthesis of more complex molecules. The cyclobutane ring can be functionalized in various ways, allowing for the creation of libraries of derivatives with tailored biological activities. This flexibility has made it a valuable building block in medicinal chemistry efforts aimed at identifying novel therapeutic agents.
Recent studies have begun to explore the biological activity of 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid using both computational and experimental approaches. Computational modeling has suggested that this compound may interact with specific protein targets by leveraging its structural features. For instance, the hydroxyl group could form hydrogen bonds with polar residues, while the thiol group might engage in disulfide interactions or redox processes within the protein active site. These interactions could potentially modulate enzyme activity or receptor binding affinity.
In vitro experiments have also provided insights into the pharmacological profile of this compound. Initial studies have indicated that it may exhibit inhibitory effects on certain enzymes or receptors relevant to inflammatory pathways. The precise mechanism of action remains under investigation, but preliminary results are promising enough to warrant further exploration. Researchers are particularly interested in understanding how the compound's structural features contribute to its observed biological effects and how these can be optimized for therapeutic applications.
The synthesis of 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid presents an interesting challenge due to its complex structure. However, advances in synthetic methodology have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed reactions and enantioselective synthesis have enabled chemists to construct this molecule with high efficiency and purity. These advancements not only facilitate research but also open up new possibilities for drug development based on related scaffolds.
As research continues, it is likely that 1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid will find applications beyond antimicrobial research and serve as a lead compound for discovering new drugs targeting various diseases. Its unique structural features make it a versatile tool for medicinal chemists seeking innovative solutions to unmet medical needs. The ongoing exploration of its biological activity and synthetic feasibility underscores its importance as a compound worthy of continued investigation.
2172078-20-3 (1-(3-hydroxythiolan-3-yl)cyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)